N-(3-chloro-4-fluorophenyl)-4-methyl-1-piperazinecarboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C12H15ClFN3O/c1-16-4-6-17(7-5-16)12(18)15-9-2-3-11(14)10(13)8-9/h2-3,8H,4-7H2,1H3,(H,15,18)
• InChI Key: NXNSYCKBVYAJAX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C12H15ClFN3O
• Molecular Weight: 271.72 g/mol

Description

N-(3-chloro-4-fluorophenyl)-4-methyl-1-piperazinecarboxamide, also known as CP-122,288, is a chemical compound that belongs to the class of piperazine derivatives. It has shown potential in various scientific research applications due to its unique properties.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-4-methyl-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. It also has affinity for the α2-adrenergic receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in various animal models. It has also been shown to have analgesic and anti-inflammatory effects. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chloro-4-fluorophenyl)-4-methyl-1-piperazinecarboxamide in lab experiments is its potential as a therapeutic agent. It has also been shown to have low toxicity and good oral bioavailability. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of N-(3-chloro-4-fluorophenyl)-4-methyl-1-piperazinecarboxamide. One direction is to further study its potential therapeutic applications, particularly in the treatment of anxiety disorders, depression, and schizophrenia. Another direction is to investigate its potential as an analgesic and anti-inflammatory agent. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-4-methyl-1-piperazinecarboxamide involves the reaction of 3-chloro-4-fluoroaniline and 4-methylpiperazine with the use of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-4-methyl-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of anxiety disorders, depression, and schizophrenia. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.